Cas no 52022-77-2 (3-Nitrophenethyl alcohol)

• Product Name: 3-Nitrophenethyl alcohol
• CAS No: 52022-77-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00010445
• CID: 376038
• PubChem ID: 104058
• Update Time: 2025-10-30

3-Nitrophenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitrophenyl)ethanol
• 3-Nitrophenethyl alcohol
• Benzeneethanol,3-nitro-
• 3-Nitrobenzeneethanol
• 3-Nitro-phenaethylalkohol
• 3-nitro-phenethyl alcohol
• Benzeneethanol,3-nitro
• m-Nitrophenethyl alcohol
• V42W5FXD0R
• 4,7-DIMETHOXYBENZO-2,1,3-THIADIAZOLE
• 2-(3-nitro-phenyl)-ethanol
• DTXSID3068700
• 52022-77-2
• SCHEMBL78754
• 2-(3-Nitrophenyl)ethanol #
• AS-58133
• MFCD00010445
• AKOS009157654
• SY101734
• UNII-V42W5FXD0R
• 2-(3-nitrophenyl)ethan-1-ol
• NS00032402
• FT-0616256
• 3-NITROPHENYLETHYL ALCOHOL
• .beta.-(m-Nitrophenyl)ethanol
• Z1250886952
• Benzeneethanol, 3-nitro-
• EN300-130089
• 3-Nitrophenethyl alcoho
• A903816
• EINECS 257-611-2
• InChI=1/C8H9NO3/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6,10H,4-5H
• 2-(3-nitro-phenyl)ethanol
• AMY4659
• A50688
• 3-Nitrophenethyl alcohol, 98%
• CCA02277
• 3-Nitrophenethylalcohol
• DB-005307

• MDL： MFCD00010445
• Inchi： 1S/C8H9NO3/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6,10H,4-5H2
• InChI Key： PWZWTSYUZQZFKE-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Color/Form: solid
• Density: 1.2917 (rough estimate)
• Melting Point: 47-50 °C (lit.)
• Boiling Point: 141-146 °C/4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5570 (estimate)
• PSA: 66.05000
• LogP: 1.65280
• Solubility: Not available

3-Nitrophenethyl alcohol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Nitrophenethyl alcohol

Comprehensive Overview of 3-Nitrophenethyl Alcohol (CAS No. 52022-77-2): Properties, Applications, and Industry Insights

3-Nitrophenethyl alcohol (CAS No. 52022-77-2) is a versatile organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and specialty chemical manufacturing. This aromatic alcohol, characterized by its nitro-functionalized phenethyl structure, has garnered significant attention due to its unique reactivity and adaptability in synthetic chemistry. With the growing demand for high-purity fine chemicals, researchers and industrial users frequently search for details about its synthesis methods, spectroscopic data, and safety profiles.

The compound’s molecular formula, C₈H₉NO₃, highlights its role as a nitroaromatic derivative. Its phenethyl alcohol core modified with a 3-nitro substituent enhances its utility in electrophilic substitution reactions, making it valuable for constructing complex molecules. Recent trends in green chemistry have spurred interest in optimizing its production via catalytic hydrogenation or biocatalytic routes, aligning with sustainability goals. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

In the fragrance industry, 3-Nitrophenethyl alcohol serves as a precursor for synthetic musk analogs and flavor enhancers. Its nitro group allows further functionalization, enabling the creation of novel odorants with tailored olfactory properties. Searches for nitrophenethyl alcohol suppliers or custom synthesis services reflect its commercial relevance. Additionally, its potential in agrochemical research—particularly for designing plant growth regulators—has been explored in recent patents.

From a regulatory perspective, proper handling and storage of CAS 52022-77-2 are essential to maintain stability. Users often inquire about compatibility with solvents or thermal decomposition thresholds, emphasizing the need for detailed technical documentation. The compound’s melting point (78–82°C) and solubility in organic solvents are key physicochemical parameters for lab-scale applications. Innovations in microreactor technology have also improved its scalable production while minimizing waste.

Emerging applications of 3-Nitrophenethyl alcohol include its use in photoactive materials and organic electronics, where its nitro group contributes to electron-accepting capabilities. This aligns with the surge in searches for nitroaromatic building blocks in material science. Furthermore, its role in multistep organic synthesis—such as preparing indole derivatives—showcases its interdisciplinary importance. Researchers emphasize its atom economy in peer-reviewed studies, addressing cost-efficiency concerns.

To meet evolving industry needs, suppliers now offer 3-Nitrophenethyl alcohol in varying purities (≥97% to ≥99%), with GC-MS certificates for traceability. FAQs about packaging options (e.g., amber glass bottles to prevent photodegradation) and international shipping regulations are common among global buyers. Collaborative efforts between academia and manufacturers continue to expand its applications, particularly in bioconjugation chemistry and prodrug development.

In summary, 52022-77-2 remains a pivotal compound bridging multiple sectors. Its structural versatility, coupled with advancements in sustainable synthesis, ensures its relevance in cutting-edge research. For professionals seeking technical specifications or application case studies, this nitroaromatic alcohol offers a compelling intersection of chemistry and innovation.